Cas no 111875-81-1 (4-(nonylamino)-4-oxobutanoic acid)

• Product Name: 4-(nonylamino)-4-oxobutanoic acid
• CAS No: 111875-81-1
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 2607504
• PubChem ID: 454082
• Update Time: 2025-04-21

4-(nonylamino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(nonylamino)-4-oxobutanoic acid
• 4-nonylamino-4-oxobutyric acid
• 3NonNHCO prop acid
• DTXSID70332385
• 3-(Nonylaminocarbonyl)propionic acid
• 4-(nonylamino)-4-oxo-butanoic acid
• 111875-81-1
• TUEUEHBVNSTCIN-UHFFFAOYSA-N
• Butanoic acid, 4-(nonylamino)-4-oxo-
• AKOS003847671
• AMD4/5
• SCHEMBL10686810
• DB-205263

• Inchi： 1S/C13H25NO3/c1-2-3-4-5-6-7-8-11-14-12(15)9-10-13(16)17/h2-11H2,1H3,(H,14,15)(H,16,17)
• InChI Key： TUEUEHBVNSTCIN-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)NCCCCCCCCC

Computed Properties

• Exact Mass: 243.18344366Da
• Monoisotopic Mass: 243.18344366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.4Ų